molecular formula C22H18N2O4 B244529 4-methoxy-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide

4-methoxy-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide

Cat. No. B244529
M. Wt: 374.4 g/mol
InChI Key: BNOPYDXBGUGKPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-methoxy-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound is also known as MMB-2201 and belongs to the class of synthetic cannabinoids. Synthetic cannabinoids are compounds that are designed to mimic the effects of natural cannabinoids found in the cannabis plant. MMB-2201 has been synthesized for its potential use in research related to the endocannabinoid system, which is a complex system in the human body that plays a role in various physiological processes.

Mechanism of Action

The mechanism of action of MMB-2201 involves binding to the cannabinoid receptors in the brain. Cannabinoid receptors are present in various parts of the brain and are involved in the regulation of various physiological processes. MMB-2201 has been shown to bind to these receptors and produce effects similar to those of natural cannabinoids found in the cannabis plant. This compound has been used in research related to the endocannabinoid system to better understand its mechanism of action.
Biochemical and Physiological Effects:
MMB-2201 has been shown to produce various biochemical and physiological effects. This compound has been shown to produce effects similar to those of natural cannabinoids found in the cannabis plant. MMB-2201 has been shown to produce analgesic effects, which means it can reduce pain. This compound has also been shown to produce sedative effects, which means it can induce sleep. MMB-2201 has been used in research related to the endocannabinoid system to better understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The advantages of using MMB-2201 in lab experiments are that it is a synthetic compound that can be easily synthesized and purified. This compound has been shown to produce effects similar to those of natural cannabinoids found in the cannabis plant, which makes it a useful tool for research related to the endocannabinoid system. The limitations of using MMB-2201 in lab experiments are that it is a synthetic compound that may not accurately mimic the effects of natural cannabinoids found in the cannabis plant. This compound may also have different pharmacokinetic and pharmacodynamic properties than natural cannabinoids, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research related to MMB-2201. One direction is to further investigate its mechanism of action and its effects on the endocannabinoid system. Another direction is to investigate its potential use in the treatment of various medical conditions such as pain, anxiety, and sleep disorders. Additionally, future research could investigate the pharmacokinetic and pharmacodynamic properties of MMB-2201 to better understand its potential use in clinical settings. Overall, MMB-2201 has the potential to be a useful tool for research related to the endocannabinoid system and could have potential therapeutic applications in the future.

Synthesis Methods

The synthesis of MMB-2201 involves several steps. The first step is the synthesis of the intermediate compound 5-methoxy-1,3-benzoxazole-2-amine. This intermediate is then reacted with 3-(4-chlorophenyl)propanoic acid to form the final product, MMB-2201. The synthesis of MMB-2201 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

MMB-2201 has been synthesized for its potential use in scientific research related to the endocannabinoid system. The endocannabinoid system is a complex system in the human body that plays a role in various physiological processes such as pain, mood, appetite, and sleep. MMB-2201 has been shown to bind to the cannabinoid receptors in the brain and produce effects similar to those of natural cannabinoids found in the cannabis plant. This compound has been used in research related to the endocannabinoid system to better understand its role in various physiological processes.

properties

Molecular Formula

C22H18N2O4

Molecular Weight

374.4 g/mol

IUPAC Name

4-methoxy-N-[3-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]benzamide

InChI

InChI=1S/C22H18N2O4/c1-26-17-8-6-14(7-9-17)21(25)23-16-5-3-4-15(12-16)22-24-19-13-18(27-2)10-11-20(19)28-22/h3-13H,1-2H3,(H,23,25)

InChI Key

BNOPYDXBGUGKPV-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC(=C4)OC

Canonical SMILES

COC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC(=C4)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.